3-[(1-cyclobutanecarbonylazetidin-3-yl)oxy]pyridine
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Description
3-[(1-cyclobutanecarbonylazetidin-3-yl)oxy]pyridine is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.283. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Receptor Binding Properties
A study focused on the synthesis of a new series of 3-pyridyl ethers, identifying potent and selective ligands for the human alpha4beta2 nicotinic acetylcholine receptor (nAChR) subtype. For instance, F-A-85380, a derivative, showed promising properties for PET imaging of central nAChRs, indicating its potential application in neuroscience research, particularly in the study of nicotinic receptors (Doll et al., 1999).
Stereospecific Synthesis and Chemical Properties
Research on the stereospecific synthesis of pyrrolidines and pyrrolidines via 1,3-dipolar cycloadditions to sugar-derived enones has provided insights into obtaining enantiomerically pure compounds from pentoses, showcasing the compound's role in organic chemistry and synthesis (Oliveira Udry et al., 2014).
Antibacterial and Antioxidant Activities
The antibacterial and antioxidant activities of tri-substituted pyrazoles, including compounds with pyrazole moieties, were investigated, highlighting the biological relevance and potential pharmaceutical applications of these compounds (Lynda, 2021).
Novel 3-Oxopiperidin-2-ones Synthesis
A method for transforming methyl 2-alkoxy-5-amino-4,4-dimethyl-2-pentenoates into 5,5-dimethyl-3-oxopiperidin-2-ones has been described, contributing to the field of medicinal chemistry and organic synthesis (Dejaegher et al., 2008).
PET Imaging Agents for Parkinson's Disease
The synthesis of [11C]HG-10-102-01 as a new potential PET agent for imaging the LRRK2 enzyme in Parkinson's disease demonstrates the compound's application in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).
Properties
IUPAC Name |
cyclobutyl-(3-pyridin-3-yloxyazetidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c16-13(10-3-1-4-10)15-8-12(9-15)17-11-5-2-6-14-7-11/h2,5-7,10,12H,1,3-4,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPJKVPJLGJQLFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)N2CC(C2)OC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.